Cas no 1145670-42-3 (1-(6-Chloro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-one)

• Product Name: 1-(6-Chloro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-one
• CAS No: 1145670-42-3
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 1099732
• PubChem ID: 44590807
• Update Time: 2025-10-30

1-(6-Chloro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-1-methyl-1H-benzimidazol-2-yl)-Ethanone
• 1-(6-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)ethanone
• 1-(6-chloro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-one
• EN300-108243
• 1145670-42-3
• Z1269144082
• AKOS005141691
• CHEMBL445476
• 1-(6-chloro-1-methyl-1H-benzimidazol-2-yl)ethanone
• STL300554
• CS-0231405
• G60109
• DTXSID501229573
• 1-(6-chloro-1-methylbenzimidazol-2-yl)ethanone
• 1-(6-Chloro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-one

• Inchi： 1S/C10H9ClN2O/c1-6(14)10-12-8-4-3-7(11)5-9(8)13(10)2/h3-5H,1-2H3
• InChI Key： AHWIFAIMYTZUCC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C(C(C)=O)=N2

Computed Properties

• Exact Mass: 208.0403406g/mol
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(6-Chloro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-one

1-(6-Chloro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-one: A Comprehensive Overview

The compound 1-(6-Chloro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-one, identified by the CAS number 1145670-42-3, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzodiazepines, which are well-known for their versatile properties and wide-ranging uses in drug development. The molecule's structure comprises a benzodiazole ring system substituted with a chloro group at the 6-position, a methyl group at the 1-position, and an ethanone moiety attached to the 2-position of the benzodiazole ring. These structural features contribute to its unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of benzodiazepine derivatives in drug discovery, particularly in the development of novel therapeutics targeting various diseases. The presence of the chloro group in this compound introduces electron-withdrawing effects, which can influence the molecule's electronic properties and enhance its binding affinity to specific biological targets. Additionally, the ethanone group at the 2-position of the benzodiazole ring may serve as a site for further functionalization, enabling the creation of more complex molecular architectures with enhanced bioavailability and efficacy.

The synthesis of 1-(6-Chloro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-one involves a multi-step process that typically begins with the preparation of the benzodiazole core. This is followed by selective substitution reactions to introduce the chloro and methyl groups at their respective positions. The final step involves the introduction of the ethanone group through a nucleophilic substitution or condensation reaction. Researchers have explored various synthetic strategies to optimize this process, including the use of microwave-assisted synthesis and catalytic systems to improve yield and purity.

In terms of pharmacological activity, this compound has shown promise in preliminary studies as a potential anti-inflammatory and antioxidant agent. The benzodiazole moiety is known to exhibit significant radical scavenging activity, which can be further modulated by substituents such as the chloro and methyl groups. Recent investigations have also explored its potential as a kinase inhibitor, suggesting its role in targeted cancer therapy. These findings underscore the importance of continued research into this compound's biological effects and its potential applications in drug development.

The environmental impact of benzodiazepine derivatives, including this compound, has also been a topic of interest in recent years. Studies have shown that certain benzodiazepines can persist in aquatic environments and may pose risks to aquatic organisms. However, limited data are available on the environmental fate and toxicity of this specific compound. Further research is needed to assess its biodegradability and potential ecological risks.

In conclusion, 1-(6-Chloro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-one represents a valuable addition to the arsenal of organic compounds with potential applications in pharmaceuticals and related fields. Its unique structure and promising biological activity make it an attractive target for further investigation. As researchers continue to explore its properties and applications, this compound may play a pivotal role in advancing our understanding of benzodiazepine chemistry and its implications for human health.